Cas no 332383-95-6 (N-4-(2-methyl-1,3-thiazol-4-yl)phenylnaphthalene-2-sulfonamide)

• Product Name: N-4-(2-methyl-1,3-thiazol-4-yl)phenylnaphthalene-2-sulfonamide
• CAS No: 332383-95-6
• MF: C₂₀H₁₆N₂O₂S₂
• MW: 380.483242034912
• CID: 6096776
• PubChem ID: 1271350
• Update Time: 2025-07-23

N-4-(2-methyl-1,3-thiazol-4-yl)phenylnaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-methyl-1,3-thiazol-4-yl)phenylnaphthalene-2-sulfonamide
• 2-Naphthalenesulfonamide, N-[4-(2-methyl-4-thiazolyl)phenyl]-
• N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]naphthalene-2-sulfonamide
• F0706-0041
• AKOS000599053
• SR-01000449524-1
• Oprea1_825206
• SR-01000449524
• Oprea1_150907
• N~2~-[4-(2-METHYL-1,3-THIAZOL-4-YL)PHENYL]-2-NAPHTHALENESULFONAMIDE
• CCG-17544
• ZINC01085843
• 332383-95-6
• N-(4-(2-methylthiazol-4-yl)phenyl)naphthalene-2-sulfonamide

• Inchi： 1S/C20H16N2O2S2/c1-14-21-20(13-25-14)16-6-9-18(10-7-16)22-26(23,24)19-11-8-15-4-2-3-5-17(15)12-19/h2-13,22H,1H3
• InChI Key： ZNQLSSWAIZTEMH-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NC1=CC=C(C2=CSC(C)=N2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 380.06532010g/mol
• Monoisotopic Mass: 380.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 592.8±52.0 °C(Predicted)
• pka: 7.32±0.50(Predicted)

Additional information on N-4-(2-methyl-1,3-thiazol-4-yl)phenylnaphthalene-2-sulfonamide

Introduction to N-4-(2-methyl-1,3-thiazol-4-yl)phenylnaphthalene-2-sulfonamide (CAS No. 332383-95-6)

N-4-(2-methyl-1,3-thiazol-4-yl)phenylnaphthalene-2-sulfonamide, a compound with the chemical identifier CAS No. 332383-95-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural composition of this molecule, featuring a naphthalene core conjugated with a sulfonamide group and a thiazole moiety, makes it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of N-4-(2-methyl-1,3-thiazol-4-yl)phenylnaphthalene-2-sulfonamide is characterized by its high degree of complexity and functional diversity. The presence of multiple heterocyclic rings, including the thiazole ring and the sulfonamide group, contributes to its unique chemical properties. These structural features not only enhance its binding affinity to biological targets but also open up possibilities for modulating its pharmacological activity. The naphthalene moiety, in particular, is known for its stability and ability to interact with a wide range of biological receptors.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazole ring into the sulfonamide framework further enhances these properties by introducing additional binding sites and improving metabolic stability. This combination of structural elements makes N-4-(2-methyl-1,3-thiazol-4-yl)phenylnaphthalene-2-sulfonamide an intriguing compound for further investigation.

Current research in the field of medicinal chemistry has highlighted the importance of multitargeted drug design. N-4-(2-methyl-1,3-thiazol-4-yl)phenylnaphthalene-2-sulfonamide exemplifies this approach by targeting multiple pathways simultaneously. For instance, studies have shown that this compound can interact with both enzymes and receptors involved in cancer progression. Its ability to modulate these targets makes it a potential candidate for developing therapies that address complex diseases such as cancer.

The synthesis of N-4-(2-methyl-1,3-thiazol-4-yl)phenylnaphthalene-2-sulfonamide involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as 2-methylthiazole and 4-substituted phenyl naphthalenesulfonyl chloride. These intermediates are then coupled using nucleophilic substitution reactions to form the final product. The synthetic route is designed to maximize yield and purity while minimizing side reactions, ensuring that the compound is suitable for further biological evaluation.

Biological evaluation of N-4-(2-methyl-1,3-thiazol-4-yll)phenylnaphthalene-sulfonamide has revealed promising results in preclinical studies. The compound has demonstrated significant inhibitory activity against various enzymes implicated in cancer metabolism. Additionally, it has shown potential in reducing inflammation by modulating cytokine production pathways. These findings are supported by computational modeling studies that predict favorable binding interactions between the compound and its target proteins.

The pharmacokinetic properties of N--(methyl--1--thiazol--4--yl)--phenyl--naphthalen--sulfonamide are also an area of active investigation. Studies have indicated that this compound exhibits good solubility and bioavailability when administered orally or intravenously. Furthermore, preliminary toxicity studies suggest that it is well-tolerated at therapeutic doses, making it a promising candidate for further development into a clinical drug.

The future direction of research on N--(methyl--1--thiazol--4--yl)--phenyl--naphthalen--sulfonamide includes exploring its potential in combination therapies with other drugs. Combination therapy is increasingly recognized as an effective strategy for overcoming drug resistance and improving treatment outcomes in chronic diseases such as cancer. By studying how this compound interacts with other therapeutic agents, researchers aim to develop synergistic treatment regimens that enhance overall efficacy.

In conclusion, N--(methyl--1--thiazol--4-yll)phenylnaphthalen-sulfonamide (CAS No.--332383---95---6) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its ability to interact with multiple targets makes it an attractive candidate for developing novel therapies against complex diseases such as cancer. Further research into its synthesis, pharmacokinetics, and potential applications will undoubtedly contribute valuable insights into future drug development efforts.